Cas no 1804386-85-3 (1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one
• CAS No: 1804386-85-3
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 4972034
• Update Time: 2025-05-25

1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H7BrCl2O/c1-5(13)9(12)6-2-3-8(11)7(10)4-6/h2-4,9H,1H3
• InChI Key： OYBOXTJCCIGZTQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(C)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one

Introduction to 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one (CAS No. 1804386-85-3) and Its Emerging Applications in Chemical Biology

1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one, identified by the CAS number 1804386-85-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, featuring a unique structural motif with both bromo and chloro substituents on a phenyl ring coupled with a chlorinated propanone moiety, has garnered attention due to its versatile reactivity and potential applications in drug discovery and synthetic chemistry.

The structural composition of 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromo and chloro atoms provides multiple sites for further functionalization, enabling chemists to tailor the compound for specific biological targets. This feature is particularly advantageous in the development of novel therapeutic agents, where precise molecular modification is often critical.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural features. The bromo and chloro substituents on the phenyl ring are known to enhance binding affinity to biological receptors, making this class of molecules attractive for drug design. For instance, studies have shown that derivatives of 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one exhibit promising activity against various enzymes and receptors involved in inflammatory pathways.

One of the most compelling aspects of 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one, researchers can develop molecules that specifically inhibit aberrant kinase activity. Recent advancements in computational chemistry have further accelerated this process, allowing for the rapid design and optimization of kinase inhibitors based on this scaffold.

Another area where 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. The unique structural features of this molecule make it a suitable candidate for generating derivatives with enhanced antimicrobial properties. Preliminary studies have indicated that certain analogs of 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one exhibit potent activity against Gram-positive bacteria, suggesting potential applications in treating infections caused by multidrug-resistant strains.

The synthesis of 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one itself is an intriguing challenge due to its reactive nature. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to produce this compound more efficiently and with higher yields. These advancements not only facilitate research but also make it economically viable to explore its full potential in drug development.

From a computational perspective, 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one serves as an excellent scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate thousands of compounds against biological targets, identifying those with the highest binding affinity. The structural features of this molecule make it particularly amenable to HTVS, as they provide multiple interaction points with potential drug targets. This approach has already led to the discovery of several lead compounds that are being further optimized for therapeutic use.

The future prospects for 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one are vast and exciting. As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools to study and modulate these processes. This compound, with its unique structural properties and broad applicability, is poised to play a significant role in next-generation drug discovery efforts. Whether used as an intermediate or as a starting point for derivative design, 1-(3-Bromo-4-chlorophenyl)-1-chloropropan-2-one represents a cornerstone in modern chemical biology research.